Cas no 2983118-29-0 (GPR139 agonist-2)

• Product Name: GPR139 agonist-2
• CAS No: 2983118-29-0
• MF: C₁₇H₁₅F₃N₄O₃
• MW: 380.321213960648
• CID: 6788417
• PubChem ID: 169098808
• Update Time: 2025-09-21

GPR139 agonist-2 Chemical and Physical Properties

Names and Identifiers

• GPR139 Agonist 20a
• CS-0901034
• GLXC-27814
• SCHEMBL26300172
• 2983118-29-0
• (S)-2-(4-Oxopyrrolo[1,2-d][1,2,4]triazin-3(4H)-yl)-N-(1-(4-(trifluoromethoxy)phenyl)ethyl)acetamide
• HY-149651
• GPR139 agonist-2

• Inchi： 1S/C17H15F3N4O3/c1-11(12-4-6-14(7-5-12)27-17(18,19)20)22-15(25)10-24-16(26)23-8-2-3-13(23)9-21-24/h2-9,11H,10H2,1H3,(H,22,25)/t11-/m0/s1
• InChI Key： QCGDQGNBYQRDAB-NSHDSACASA-N
• SMILES： FC(OC1C=CC(=CC=1)[C@H](C)NC(CN1C(N2C=CC=C2C=N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 380.10962484g/mol
• Monoisotopic Mass: 380.10962484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.9Ų

Additional information on GPR139 agonist-2

GPR139 agonist-2 (CAS No. 2983118-29-0): A Novel Compound in the Realm of G Protein-Coupled Receptor Signaling

GPR139 agonist-2, chemically identified by the CAS number 2983118-29-0, represents a significant advancement in the field of G protein-coupled receptor (GPCR) modulators. GPCRs are integral membrane proteins that play a pivotal role in cellular signaling, mediating a vast array of physiological processes through interaction with extracellular ligands. Among these, the GPR139 receptor has garnered considerable attention due to its unique pharmacological profile and potential therapeutic applications.

The compound GPR139 agonist-2 is designed to selectively activate the GPR139 receptor, thereby modulating downstream signaling pathways. This selective activation has been a cornerstone in the development of novel therapeutics aimed at addressing various metabolic and neurological disorders. Recent studies have highlighted the compound's potential in regulating glucose homeostasis, making it a promising candidate for further investigation in the context of diabetes and related metabolic syndromes.

One of the most compelling aspects of GPR139 agonist-2 is its mechanism of action. Unlike many traditional pharmacological agents that target multiple receptors, GPR139 agonist-2 exhibits high specificity for its intended receptor. This specificity not only reduces the likelihood of off-target effects but also enhances overall therapeutic efficacy. The compound's ability to activate GPR139 has been demonstrated through both in vitro and in vivo studies, providing robust evidence for its biological activity.

In vitro studies have revealed that GPR139 agonist-2 interacts with the GPR139 receptor in a manner consistent with classical agonist binding. This interaction leads to a cascade of intracellular events, including the activation of adenylyl cyclase and subsequent increases in cyclic AMP (cAMP) levels. These changes in cAMP levels are critical for mediating the downstream effects associated with GPR139 activation, such as enhanced insulin secretion from pancreatic beta cells.

Furthermore, preclinical studies have shown that administration of GPR139 agonist-2 can significantly improve glucose tolerance in animal models. This effect is particularly noteworthy given the increasing prevalence of type 2 diabetes worldwide. The compound's ability to enhance insulin secretion without causing hypoglycemia makes it an attractive option for patients suffering from this condition. Additionally, its potential role in reducing inflammation and improving lipid profiles adds further therapeutic value.

The development of GPR139 agonist-2 has been influenced by recent advancements in our understanding of GPCR signaling. Techniques such as X-ray crystallography and cryo-electron microscopy have provided unprecedented insights into the structural dynamics of these receptors upon ligand binding. These structural insights have been instrumental in guiding the design and optimization of novel GPCR modulators like GPR139 agonist-2.

Another significant aspect of GPR139 agonist-2 is its potential application in neurological disorders. Emerging evidence suggests that activation of GPR139 may have neuroprotective effects, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Studies have shown that GPR139 activation can attenuate neuroinflammation and promote neuronal survival, highlighting its broader therapeutic implications beyond metabolic disorders.

The pharmacokinetic properties of GPR139 agonist-2 are also worth mentioning. The compound exhibits favorable solubility and bioavailability, ensuring efficient absorption and distribution throughout the body. Additionally, its metabolic stability allows for prolonged half-life, reducing the frequency of dosing required for therapeutic effect. These properties make it an ideal candidate for clinical development.

In conclusion, GPR139 agonist-2 (CAS No. 2983118-29-0) represents a cutting-edge compound with significant potential in the treatment of metabolic and neurological disorders. Its selective activation of the GPR139 receptor, coupled with its favorable pharmacokinetic profile, positions it as a promising therapeutic agent. Ongoing research continues to uncover new mechanisms by which this compound can be harnessed to improve human health.